Cas no 1477495-02-5 (Di-b,b'-Chloroethylphosphoric Acid-d8)
Di-b,b'-Chloroethylphosphoric Acid-d8 Chemical and Physical Properties
Names and Identifiers
-
- Di-β,β'-Chloroethylphosphoric Acid-d8
- Bis(2-chloroethyl) phosphate-d8
- [2H8]-Di-β,β'-Chloroethylphosphoric Acid
- 1477495-02-5
- Di-b,b'-Chloroethylphosphoric Acid-d8
- HY-W585839S
- Di-beta,beta'-Chloroethylphosphoric Acid-d8
- CS-0640918
- G77050
- bis(2-chloro-1,1,2,2-tetradeuterioethyl) hydrogen phosphate
-
- Inchi: 1S/C4H9Cl2O4P/c5-1-3-9-11(7,8)10-4-2-6/h1-4H2,(H,7,8)
- InChI Key: PMGHIGLOERPWGC-UHFFFAOYSA-N
- SMILES: P(O)(=O)(OC([H])([H])C([H])([H])Cl)OC([H])([H])C([H])([H])Cl
Computed Properties
- Exact Mass: 230.0117651g/mol
- Monoisotopic Mass: 230.0117651g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
Di-b,b'-Chloroethylphosphoric Acid-d8 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Di-b,b'-Chloroethylphosphoric Acid-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C366792-1mg |
Di-b,b'-Chloroethylphosphoric Acid-d8 |
1477495-02-5 | 1mg |
$ 253.00 | 2023-09-08 | ||
| TRC | C366792-10mg |
Di-b,b'-Chloroethylphosphoric Acid-d8 |
1477495-02-5 | 10mg |
$ 1961.00 | 2023-09-08 | ||
| A2B Chem LLC | AW53726-1mg |
Di-β,β'-Chloroethylphosphoric Acid-d8 |
1477495-02-5 | 1mg |
$668.00 | 2024-04-20 | ||
| A2B Chem LLC | AW53726-10mg |
Di-β,β'-Chloroethylphosphoric Acid-d8 |
1477495-02-5 | 10mg |
$1885.00 | 2024-01-04 |
Di-b,b'-Chloroethylphosphoric Acid-d8 Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on Di-b,b'-Chloroethylphosphoric Acid-d8
Professional Introduction to Di-b,b'-Chloroethylphosphoric Acid-d8 (CAS No. 1477495-02-5)
Di-b,b'-Chloroethylphosphoric Acid-d8, with the CAS number 1477495-02-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative of phosphoric acid is characterized by the presence of two chlorine atoms substituting at the b positions of the ethyl groups, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The unique structural properties of Di-b,b'-Chloroethylphosphoric Acid-d8 make it particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where the deuterated atoms help in reducing background noise and improving the resolution of complex molecular structures. This feature is especially crucial in the early stages of drug discovery, where precise structural elucidation is essential for understanding biological activity and interactions.
In recent years, there has been a growing interest in the development of novel chemotherapeutic agents that target specific enzymatic pathways involved in cancer progression. Di-b,b'-Chloroethylphosphoric Acid-d8 has emerged as a key building block in the synthesis of small-molecule inhibitors that modulate these pathways. For instance, researchers have leveraged its reactive chloroethyl groups to create compounds that exhibit potent antitumor activity by inhibiting key enzymes such as kinases and phosphatases.
The pharmaceutical industry has also explored the use of Di-b,b'-Chloroethylphosphoric Acid-d8 in the development of radiopharmaceuticals. The deuterium labeling not only enhances metabolic stability but also aids in tracking the compound's biodistribution using positron emission tomography (PET) imaging. This approach has been particularly valuable in oncology for monitoring tumor response to therapy and assessing treatment efficacy.
Moreover, advancements in computational chemistry have enabled more efficient design and optimization of molecules derived from Di-b,b'-Chloroethylphosphoric Acid-d8. Machine learning algorithms can predict how structural modifications will affect biological activity, allowing for rapid screening of potential drug candidates. This integration of computational methods with traditional synthetic chemistry has significantly accelerated the drug discovery pipeline.
The safety profile of Di-b,b'-Chloroethylphosphoric Acid-d8 is another critical consideration. While it is not classified as a hazardous material, its reactivity necessitates careful handling under controlled conditions. Industrial applications often involve specialized equipment to manage exothermic reactions and ensure worker safety. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for its use in pharmaceutical manufacturing.
In academic research, Di-b,b'-Chloroethylphosphoric Acid-d8 continues to be a subject of investigation for its potential applications beyond oncology. Studies have shown its utility in developing novel agrochemicals, where its structural framework can be modified to create compounds with herbicidal or pesticidal properties. The versatility of this compound underscores its importance as a synthetic intermediate across multiple disciplines.
The future prospects for Di-b,b'-Chloroethylphosphoric Acid-d8 are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and materials science. Innovations in green chemistry are also driving efforts to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact. As these technologies advance, the role of compounds like this one will likely become even more integral to scientific progress.
1477495-02-5 (Di-b,b'-Chloroethylphosphoric Acid-d8) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)